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Compound of Interest

Compound Name: (+)-Eu(tfc)3

Cat. No.: B13830195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (+)-Eu(tfc)3, a
chiral lanthanide shift reagent, in common organic solvents. Due to the limited availability of
precise quantitative solubility data in publicly accessible literature, this document summarizes
the available qualitative and semi-quantitative information and presents a generalized
experimental protocol for the accurate determination of its solubility.

Core Compound Information

Compound Name: (+)-Eu(tfc)3, Europium(lll) tris[3-(trifluoromethylhydroxymethylene)-d-
camphorate] Synonyms: Eu(facam)3 CAS Number: 34830-11-0 Molecular Formula:
CssHa2EUF906 Molecular Weight: 893.66 g/mol

Solubility Data

Direct quantitative measurements of the maximum solubility of (+)-Eu(tfc)3 in various organic
solvents are not extensively reported in peer-reviewed journals or chemical databases.
However, its utility as a nuclear magnetic resonance (NMR) shift reagent provides strong
indications of its solubility characteristics. The compound is frequently used in nonpolar
solvents, and its solubility is a prerequisite for such applications.

The following table summarizes the available solubility information for (+)-Eu(tfc)3 and the
closely related achiral analogue, Eu(fod)3, which is noted for its high solubility in nonpolar
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solvents.

Solvent

Compound

Solubility (g/L)

Observations &
Citations

Chloroform (CHCIs)

(+)-Eu(tfc)3

A 1% (c=1) solution
has been prepared for
optical activity
measurements,
indicating a solubility
of at least 10 g/L.[1]
The compound is
generally described as

soluble in chloroform.

[2](3]

Nonpolar Solvents

(+)-Eu(tfc)3

Data not available

The trifluoromethyl
groups in the ligand
enhance solubility in

non-polar media.[4]

Water

(+)-Eu(tfc)3

Insoluble

The compound is
described as insoluble

in water.[3]

Organic Solvents

Eu(fod)3

Data not available

Generally described
as soluble in organic
solvents.[5][6][7]

Nonpolar Solvents

Eu(fod)3

Data not available

It is noted to be
soluble in nonpolar
solvents, even more
so than related
acetylacetone

complexes.[8]

Water

Eu(fod)3

Insoluble

The compound is
described as insoluble
in water.[5][6][7]
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Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a solid
compound like (+)-Eu(tfc)3 in an organic solvent. This method is based on the principle of
creating a saturated solution and then quantifying the concentration of the dissolved solute.

1. Materials and Equipment:

e (+)-Eu(tfc)3

o Selected organic solvent (e.g., chloroform)

e Analytical balance

« Scintillation vials or other suitable sealed containers

o Constant temperature shaker or incubator

» Syringe filters (chemically compatible with the solvent)

e Volumetric flasks

o UV-Vis spectrophotometer or other suitable analytical instrument (e.g., HPLC, ICP-MS)

2. Procedure:
3. Data Analysis and Reporting:

o Repeat the experiment at least three times to ensure reproducibility.
o Report the average solubility and the standard deviation.
o Specify the temperature at which the solubility was determined.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the
solubility of (+)-Eu(tfc)3.

Quantification

o = -Q
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Caption: Experimental workflow for determining the solubility of (+)-Eu(tfc)3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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